Cas no 1690-76-2 (2-Piperidinone,1,3-dimethyl-)
2-Piperidinone,1,3-dimethyl- structure
Product Name:2-Piperidinone,1,3-dimethyl-
2-Piperidinone,1,3-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Piperidinone,1,3-dimethyl-
- 1,3-Dimethyl-piperidin-2-one
- 1,3-dimethylpiperidin-2-one
- 1,3-Dimethyl-2-piperidinone
- SCHEMBL218415
- DTXSID10883740
- 154222-73-8
- 1,3-dimethylpiperidone
- 2-Piperidinone, 1,3-dimethyl-
- 1690-76-2
- AKOS015904954
-
- Inchi： 1S/C7H13NO/c1-6-4-3-5-8(2)7(6)9/h6H,3-5H2,1-2H3
- InChI Key： RJLKIAGOYBARJG-UHFFFAOYSA-N
- SMILES： O=C1C(C)CCCN1C
Computed Properties
- Exact Mass: 127.09979
- Monoisotopic Mass: 127.1
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 122
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _0.4
- Topological Polar Surface Area: 20.3Ų
Experimental Properties
- Density: 0.949
- Boiling Point: 218.7°C at 760 mmHg
- Flash Point: 93.3°C
- Refractive Index: 1.452
- PSA: 20.31
2-Piperidinone,1,3-dimethyl- Related Literature
-
3. LIII.—The formation and reactions of iminocompounds. Part XV. The production of imino-derivatives of piperidine leading to the formation of the ββ-disubstituted glutaric acidsFerdinand Bernard Thole,Jocelyn Field Thorpe J. Chem. Soc. Trans. 1911 99 422
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